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Compound of Interest

Compound Name: ZD-7114

Cat. No.: B1201296 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of ICI-D7114 (also known as ZD-7114), a potent and selective β3-

adrenoceptor agonist. This document is intended for researchers, scientists, and professionals

involved in drug development and metabolic research.

Chemical Structure and Properties
ICI-D7114 is a phenoxyacetamide derivative. Its chemical identity and key physicochemical

properties are summarized in the tables below.

Table 1: Chemical Identification of ICI-D7114
Identifier Value

IUPAC Name

2-[4-[2-[(2-hydroxy-3-

phenoxypropyl)amino]ethoxy]phenoxy]-N-(2-

methoxyethyl)acetamide;hydrochloride[1]

Synonyms ZD-7114, ZD7114, ICI D7114[1][2][3]

CAS Number 129689-28-7 (hydrochloride salt)[2][3][4]

Molecular Formula C22H31ClN2O6 (hydrochloride)[1][3]

SMILES
COCCNC(=O)COC1=CC=C(C=C1)OCCNCC(C

OC2=CC=CC=C2)O.Cl[1]

InChIKey KCAMZVQSGDBGGF-UHFFFAOYSA-N[1]
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Table 2: Physicochemical Properties of ICI-D7114
Hydrochloride

Property Value

Molecular Weight 454.9 g/mol [1]

Appearance Not specified in provided results

Solubility Soluble in DMSO[5]

Storage
Room temperature in continental US; may vary

elsewhere[4]

Mechanism of Action and Signaling Pathway
ICI-D7114 is a selective agonist for the β3-adrenergic receptor (β3-AR), which is predominantly

expressed in brown adipose tissue (BAT).[2][3][5] Activation of β3-AR by ICI-D7114 initiates a

signaling cascade that leads to increased thermogenesis and lipolysis. This makes it a

compound of interest for research into the treatment of obesity and metabolic disorders.[2][5]

The signaling pathway initiated by ICI-D7114 is depicted below:
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Diagram 1: ICI-D7114 β3-Adrenergic Signaling Pathway.
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Biological Activity and Efficacy
In vivo studies have demonstrated that ICI-D7114 is a potent stimulator of thermogenesis and

brown adipose tissue activity. A key advantage of ICI-D7114 is its selectivity for β3-

adrenoceptors, resulting in minimal cardiovascular side effects, such as changes in heart rate,

at thermogenically active doses.[2][6]

Table 3: In Vivo Efficacy of ICI-D7114 in Rats
Parameter ED50 (p.o.) Species Reference

Stimulation of Oxygen

Consumption
0.04 mg/kg Rat [2][5][6]

Stimulation of BAT

Mitochondrial GDP-

Binding

0.15 mg/kg Rat [2][5][6]

Experimental Protocols
The following sections outline the methodologies for key experiments used to characterize the

biological activity of ICI-D7114.

Measurement of Whole-Body Oxygen Consumption
This experiment assesses the thermogenic effect of ICI-D7114 by measuring the rate of

oxygen consumption in laboratory animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.researchgate.net/figure/Schematic-model-of-b3-adrenergic-signaling-pathway-that-promotes-thermogenesis-in_fig1_350422635
https://www.researchgate.net/figure/Schematic-model-of-b3-adrenergic-signaling-pathway-that-promotes-thermogenesis-in_fig1_352670841
https://pmc.ncbi.nlm.nih.gov/articles/PMC11620816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11620816/
https://maze.conductscience.com/maximum-volume-of-oxygen-vo2-testing-in-rodents/
https://www.researchgate.net/figure/Schematic-diagram-of-key-aspects-of-b3-adrenoceptor-function-and-regulation-In-many-if_fig3_331376158
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DbFI177DL8rM&q=EgSsaGXcGMGogcoGIjCi5HcPR2SwswQ23tC4poGyyAXVMXVYyVQGQKZCXy92N0uVNXy1PVcF-mtWo7lvA0wyAnJSWgFD
https://www.benchchem.com/product/b1201296#ici-d7114-chemical-structure-and-properties
https://www.benchchem.com/product/b1201296#ici-d7114-chemical-structure-and-properties
https://www.benchchem.com/product/b1201296#ici-d7114-chemical-structure-and-properties
https://www.benchchem.com/product/b1201296#ici-d7114-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

